Cas no 1314911-86-8 (Ethyl 3-iso-propylphenyl sulfide)

• Product Name: Ethyl 3-iso-propylphenyl sulfide
• CAS No: 1314911-86-8
• MF: C₁₁H₁₆S
• MW: 180.309741973877
• MDL: MFCD11617709
• CID: 5178444
• Update Time: 2026-03-05

Ethyl 3-iso-propylphenyl sulfide Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iso-propylphenyl sulfide
• 1-(ETHYLSULFANYL)-3-(PROPAN-2-YL)BENZENE
• 1-ethylsulfanyl-3-propan-2-ylbenzene
• 1-(Ethylthio)-3-(1-methylethyl)benzene

• MDL： MFCD11617709
• Inchi： 1S/C11H16S/c1-4-12-11-7-5-6-10(8-11)9(2)3/h5-9H,4H2,1-3H3
• InChI Key： XTBJYUSJQQITET-UHFFFAOYSA-N
• SMILES： S(CC)C1=CC=CC(=C1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 120
• XLogP3: 3.9
• Topological Polar Surface Area: 25.3

Additional information on Ethyl 3-iso-propylphenyl sulfide

Comprehensive Overview of Ethyl 3-iso-propylphenyl sulfide (CAS No. 1314911-86-8): Properties, Applications, and Industry Trends

Ethyl 3-iso-propylphenyl sulfide (CAS No. 1314911-86-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a sulfur-containing derivative, this compound belongs to the class of aryl alkyl sulfides, which are increasingly studied for their potential in drug discovery and material science. The 3-iso-propylphenyl moiety combined with the ethyl sulfide group creates a versatile scaffold for further chemical modifications.

In recent years, the demand for high-purity sulfide compounds like Ethyl 3-iso-propylphenyl sulfide has surged, particularly in the development of novel pharmaceutical intermediates. Researchers are particularly interested in its potential as a building block for bioactive molecules, with studies suggesting applications in creating compounds with improved pharmacokinetic properties. The compound's CAS number 1314911-86-8 serves as a crucial identifier in patent literature and regulatory documentation worldwide.

The synthesis of Ethyl 3-iso-propylphenyl sulfide typically involves nucleophilic substitution reactions between appropriate thiols and halides, with careful control of reaction conditions to ensure high yield and purity. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy are employed for quality verification. Current research focuses on developing more sustainable synthetic routes, aligning with the growing industry emphasis on green chemistry principles and reduced environmental impact.

From a commercial perspective, CAS 1314911-86-8 represents a niche but growing segment in fine chemicals. Suppliers are increasingly offering this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. The pricing and availability of Ethyl 3-iso-propylphenyl sulfide fluctuate based on raw material costs and manufacturing complexity, making it essential for buyers to establish reliable supply chains.

Quality control standards for 3-iso-propylphenyl sulfide derivatives have become more stringent, particularly for pharmaceutical applications. Regulatory bodies require comprehensive documentation including certificates of analysis (CoA), detailed safety data sheets, and thorough impurity profiling. These requirements have led to improved analytical methodologies and more transparent supply chain practices in the specialty chemicals sector.

Emerging applications for Ethyl 3-iso-propylphenyl sulfide extend beyond traditional chemistry domains. Recent patent filings suggest potential uses in advanced material science, particularly in the development of specialty polymers with enhanced thermal stability. Additionally, its structural features make it an interesting candidate for ligand design in catalytic systems, opening new possibilities in asymmetric synthesis and transition metal catalysis.

The storage and handling of CAS 1314911-86-8 require standard organic chemical precautions. While not classified as highly hazardous, proper chemical storage protocols should be followed, including protection from moisture and extreme temperatures. The compound's stability profile makes it suitable for long-term storage when proper conditions are maintained, an important consideration for research institutions and industrial users alike.

Market analysts predict steady growth for specialty sulfide compounds like Ethyl 3-iso-propylphenyl sulfide, driven by expanding research in medicinal chemistry and material science. The compound's unique structural features position it well for future applications in targeted drug delivery systems and functional materials. As synthetic methodologies continue to advance, more cost-effective production routes may further increase its commercial viability.

For researchers working with 1314911-86-8, recent literature highlights several promising derivatives that maintain the core ethyl sulfide functionality while introducing additional pharmacophores. These structural modifications demonstrate the compound's versatility as a molecular scaffold in drug discovery programs. Computational chemistry approaches are increasingly being employed to predict the properties of novel derivatives before synthesis.

The environmental fate of 3-iso-propylphenyl sulfide compounds has become a research focus area, particularly regarding biodegradation pathways and ecotoxicological profiles. Recent studies employing advanced mass spectrometry techniques have provided new insights into the environmental behavior of such compounds, supporting more informed risk assessments and regulatory decisions.

In analytical chemistry, Ethyl 3-iso-propylphenyl sulfide serves as an interesting model compound for method development. Its distinct chromatographic behavior and mass spectral characteristics make it useful for HPLC method optimization and mass spectrometry calibration. These applications contribute to its value beyond direct synthetic uses, particularly in analytical laboratories serving the pharmaceutical industry.